Piperidinium, 1-methyl-1-[2-(1-oxopropoxy)ethyl]-

• CAS No.: 62595-40-8
• Molecular Formula: C11H22NO2+
• Molecular Weight: 200.30 g/mol
• IUPAC Name: 2-(1-methylpiperidin-1-ium-1-yl)ethyl propanoate
• InChI: InChI=1S/C11H22NO2/c1-3-11(13)14-10-9-12(2)7-5-4-6-8-12/h3-10H2,1-2H3/q+1
• InChI Key: DHLAAJIHYKMDNY-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OCC[N+]1(CCCCC1)C

Description

Piperidinium, 1-methyl-1-[2-(1-oxopropoxy)ethyl]- is a chemical compound that belongs to the class of piperidinium derivatives Piperidinium compounds are known for their diverse applications in various fields, including chemistry, biology, and medicine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Piperidinium, 1-methyl-1-[2-(1-oxopropoxy)ethyl]- typically involves the reaction of piperidine with appropriate alkylating agents under controlled conditions. One common method is the nucleophilic substitution reaction where piperidine reacts with an alkyl halide in the presence of a base to form the desired piperidinium compound .

Industrial Production Methods

Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to obtain the final product with the desired specifications .

Chemical Reactions Analysis

Types of Reactions

Piperidinium, 1-methyl-1-[2-(1-oxopropoxy)ethyl]- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the piperidinium moiety can be replaced with other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Piperidinium, 1-methyl-1-[2-(1-oxopropoxy)ethyl]- has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Piperidinium, 1-methyl-1-[2-(1-oxopropoxy)ethyl]- involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• Piperidinium, 1-methyl-1-[2-(2-methyl-1-oxopropoxy)ethyl]-
• Piperidinium, 1-methyl-1-[2-[(1-oxopentyl)oxy]ethyl]-

Uniqueness

Piperidinium, 1-methyl-1-[2-(1-oxopropoxy)ethyl]- is unique due to its specific structural configuration, which imparts distinct chemical and physical properties. This uniqueness makes it suitable for specialized applications where other similar compounds may not be as effective .